Cas no 1806424-80-5 (3,6-Dimethoxy-2-iodomandelic acid)
3,6-Dimethoxy-2-iodomandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Dimethoxy-2-iodomandelic acid
-
- Inchi: 1S/C10H11IO5/c1-15-5-3-4-6(16-2)8(11)7(5)9(12)10(13)14/h3-4,9,12H,1-2H3,(H,13,14)
- InChI Key: YSLBPJDGHDJIGH-UHFFFAOYSA-N
- SMILES: IC1=C(C=CC(=C1C(C(=O)O)O)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 247
- XLogP3: 1.4
- Topological Polar Surface Area: 76
3,6-Dimethoxy-2-iodomandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024389-250mg |
3,6-Dimethoxy-2-iodomandelic acid |
1806424-80-5 | 97% | 250mg |
494.40 USD | 2021-06-18 | |
| Alichem | A015024389-500mg |
3,6-Dimethoxy-2-iodomandelic acid |
1806424-80-5 | 97% | 500mg |
782.40 USD | 2021-06-18 | |
| Alichem | A015024389-1g |
3,6-Dimethoxy-2-iodomandelic acid |
1806424-80-5 | 97% | 1g |
1,534.70 USD | 2021-06-18 |
3,6-Dimethoxy-2-iodomandelic acid Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 3,6-Dimethoxy-2-iodomandelic acid
Comprehensive Analysis of 3,6-Dimethoxy-2-iodomandelic acid (CAS No. 1806424-80-5): Properties, Applications, and Research Insights
3,6-Dimethoxy-2-iodomandelic acid (CAS No. 1806424-80-5) is a specialized organic compound gaining attention in pharmaceutical and synthetic chemistry research. This iodinated mandelic acid derivative features unique structural attributes, including dimethoxy substitutions and an iodo functional group, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a chiral building block in asymmetric synthesis, particularly for active pharmaceutical ingredients (APIs) and biologically active molecules.
The compound’s molecular formula and steric properties make it valuable for designing enzyme inhibitors and ligands in catalysis. Recent studies highlight its utility in cross-coupling reactions, where the iodo moiety facilitates palladium-catalyzed transformations. Its solubility in polar solvents and stability under controlled conditions further enhance its practicality in lab settings. These characteristics align with current trends in green chemistry, as researchers seek atom-efficient synthetic routes.
From a commercial perspective, 3,6-Dimethoxy-2-iodomandelic acid is often discussed alongside high-value intermediates for drug development. Its CAS No. 1806424-80-5 serves as a critical identifier in patent literature and regulatory submissions. The compound’s relevance to neurodegenerative disease research has also been noted, with potential linkages to dopamine receptor modulators. This connection addresses growing public interest in neurological health solutions and precision medicine.
Analytical techniques such as HPLC purity testing and NMR spectroscopy are essential for verifying the compound’s quality. Suppliers typically provide technical data sheets (TDS) detailing storage recommendations (e.g., refrigeration under inert atmosphere) and handling precautions. These protocols reflect industry standards for laboratory safety and material integrity, topics frequently searched by professionals.
In the context of intellectual property, 1806424-80-5 appears in patents related to heterocyclic compound synthesis. Its structural versatility supports innovations in cancer therapeutics and antiviral agents, aligning with global demand for novel treatment modalities. Researchers often compare its performance to analogous halogenated mandelic acids, emphasizing its superior leaving-group potential in nucleophilic substitutions.
Environmental considerations are also pertinent. The compound’s biodegradability profile and waste management protocols are under evaluation to comply with REACH regulations. Such data responds to increasing searches for sustainable chemical practices and eco-friendly research methodologies.
Future directions may explore its photophysical properties for imaging agent development or metal-organic frameworks (MOFs). As synthetic methodologies evolve, 3,6-Dimethoxy-2-iodomandelic acid could play a pivotal role in high-throughput screening platforms and combinatorial chemistry.
1806424-80-5 (3,6-Dimethoxy-2-iodomandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)